Cas no 2228178-52-5 ({2,2-dimethyl-3-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-3-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine
• CAS No: 2228178-52-5
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 6015615
• PubChem ID: 165626962
• Update Time: 2025-06-11

{2,2-dimethyl-3-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-3-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine
• {2,2-dimethyl-3-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine
• 2228178-52-5
• EN300-1786237

• Inchi： 1S/C16H24N2/c1-16(2)14(11-17)15(16)12-5-7-13(8-6-12)18-9-3-4-10-18/h5-8,14-15H,3-4,9-11,17H2,1-2H3
• InChI Key： HXHXDWAMCKLSDP-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=CC(=CC=2)N2CCCC2)C1(C)C

Computed Properties

• Exact Mass: 244.193948774g/mol
• Monoisotopic Mass: 244.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.3Ų

Additional information on {2,2-dimethyl-3-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine

Introduction to {2,2-dimethyl-3-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine (CAS No. 2228178-52-5)

{2,2-dimethyl-3-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine} is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228178-52-5, represents a fascinating intersection of structural complexity and potential therapeutic applications. The molecular architecture of this compound features a cyclopropyl ring fused with a phenyl group, further substituted with a pyrrolidin-1-yl moiety, creating a scaffold that is both intricate and intriguing from a chemical standpoint.

The significance of such compounds in modern drug discovery cannot be overstated. The structural motifs present in {2,2-dimethyl-3-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine have been the subject of extensive research due to their potential to interact with biological targets in novel ways. The cyclopropyl ring, for instance, is known for its ability to induce conformational constraints that can enhance binding affinity and selectivity. Meanwhile, the pyrrolidin-1-yl group introduces a hydrogen bond donor capability, which is crucial for stabilizing interactions within biological macromolecules such as proteins and enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have suggested that {2,2-dimethyl-3-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine may exhibit inhibitory activity against various enzymes implicated in metabolic pathways relevant to human health. This has sparked interest in exploring its potential as a lead compound for the development of novel therapeutic agents.

The synthesis of {2,2-dimethyl-3-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine presents unique challenges due to the complexity of its molecular framework. However, recent innovations in synthetic methodology have made it possible to access this compound with greater efficiency and scalability. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable in constructing the cyclopropyl-containing moiety, while protecting group strategies have been employed to ensure regioselective functionalization.

From a pharmacological perspective, the presence of multiple substituents in {2,2-dimethyl-3-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine offers opportunities for fine-tuning its biological activity. The pyrrolidin-1-yl group, for example, can be modified to enhance solubility or metabolic stability, while the phenyl ring provides a platform for further derivatization to optimize binding properties. Such flexibility makes this compound an attractive candidate for structure-based drug design initiatives.

Current research efforts are focused on evaluating the pharmacokinetic properties of {2,2-dimethyl-3-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine in preclinical models. These studies aim to assess its bioavailability, distribution, metabolism, and excretion (ADME) profiles, which are critical parameters for determining its suitability as a drug candidate. Preliminary data suggest that the compound exhibits promising pharmacokinetic characteristics, paving the way for further investigation into its therapeutic potential.

The role of computational modeling in understanding the behavior of {2,2-dimethyl-3-4-(pyrrolidin-1-y]phen]y!cyclopropyll methanamine cannot be understated. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets at an atomic level. These insights are being used to guide the design of next-generation analogs with improved efficacy and reduced side effects.

In conclusion,{2， 22 - dimethyl - 3 - 4 - (pyrrolidine - 1 - yl ) pheny! cycIopropyll methanamine represents a significant advancement in pharmaceutical chemistry with its complex structure and potential therapeutic applications。 The ongoing research into this compound highlights its promise as a lead molecule for drug discovery efforts aimed at addressing unmet medical needs。 As our understanding of its molecular interactions continues to grow， so too will the opportunities for developing innovative therapies based on this remarkable chemical entity。